Cas no 2228365-43-1 (2-{4-(propan-2-yl)cyclohexylmethyl}oxirane)

• Product Name: 2-{4-(propan-2-yl)cyclohexylmethyl}oxirane
• CAS No: 2228365-43-1
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6173883
• PubChem ID: 165659193
• Update Time: 2025-06-30

2-{4-(propan-2-yl)cyclohexylmethyl}oxirane Chemical and Physical Properties

Names and Identifiers

• 2-{4-(propan-2-yl)cyclohexylmethyl}oxirane
• 2-{[4-(propan-2-yl)cyclohexyl]methyl}oxirane
• 2228365-43-1
• EN300-1746772

• Inchi： 1S/C12H22O/c1-9(2)11-5-3-10(4-6-11)7-12-8-13-12/h9-12H,3-8H2,1-2H3
• InChI Key： XOEDNEHKUQARLI-UHFFFAOYSA-N
• SMILES： O1CC1CC1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-{4-(propan-2-yl)cyclohexylmethyl}oxirane

Chemical Compound CAS No 2228365-43-1: 2-{4-(Propan-2-yl)cyclohexylmethyl}oxirane

The chemical compound with CAS No 2228365-43-1, commonly referred to as 2-{4-(Propan-2-yl)cyclohexylmethyl}oxirane, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of epoxides, which are three-membered cyclic ethers characterized by their strained oxygen-containing ring. The presence of a cyclohexane ring substituted with an isopropyl group and an epoxide functional group makes this compound particularly interesting for both academic research and industrial applications.

Structural Analysis: The molecular structure of CAS No 2228365-43-1 consists of a cyclohexane ring where one of the carbon atoms is substituted with an isopropyl group (propan-2-yl). This substitution introduces steric hindrance, which can influence the compound's reactivity and physical properties. The epoxide group, located at the 4-position relative to the isopropyl substitution, adds another layer of complexity to the molecule's behavior in various chemical reactions.

Physical Properties: Recent studies have highlighted the physical properties of CAS No 2228365-43-1, including its melting point, boiling point, and solubility in different solvents. These properties are crucial for determining its suitability in various industrial processes. For instance, its relatively high melting point suggests that it may be used in applications requiring thermal stability, while its solubility characteristics make it a candidate for use in polymerization reactions or as a precursor in organic synthesis.

Synthesis and Applications: The synthesis of CAS No 2228365-43-1 typically involves multi-step organic reactions, often starting from cyclohexanol derivatives. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making the compound more accessible for large-scale production. In terms of applications, this epoxide is widely used in the production of high-performance polymers, adhesives, and coatings due to its ability to undergo ring-opening polymerization under specific conditions.

Recent Research Findings: Cutting-edge research has explored the potential of CAS No 2228365-43-1 in bio-based materials and sustainable chemistry. Scientists have discovered that this compound can serve as a building block for biodegradable polymers, offering a promising alternative to traditional petroleum-based plastics. Additionally, studies have demonstrated its effectiveness as a reactive diluent in epoxy resins, enhancing their mechanical properties without compromising their environmental profile.

Safety and Handling: While CAS No 2228365-43-1 is not classified as a hazardous substance under current regulations, proper handling procedures are recommended to ensure safety in industrial settings. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation during storage and processing.

In conclusion, CAS No 22